Cas no 2712-83-6 (Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2-hydroxy-4-nitrophenyl)-)

Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2-hydroxy-4-nitrophenyl)- structure
2712-83-6 structure
Product Name:Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2-hydroxy-4-nitrophenyl)-
CAS No:2712-83-6
MF:C10H5F7N2O4
MW:350.146527051926
CID:280014
PubChem ID:5464597
Update Time:2025-04-19

Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2-hydroxy-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2,2,3,3,4,4,4-heptafluoro-N-(2-hydroxy-4-nitrophenyl)-
    • 2,2,3,3,4,4,4-heptafluoro-N-(2-hydroxy-4-nitrophenyl)butanamide
    • 2,2,3,3,4,4,4-Heptafluoro-2'-hydroxy-4'-nitrobutyranilide
    • 2,2,3,3,4,4,4-Heptafluoro-N-(2-hydroxy-4-nitrophenyl)butyramide
    • Butyranilide, 2,2,3,3,4,4,4-heptafluoro-2'-hydroxy-4'-nitro-
    • EINECS 220-309-6
    • NS00005881
    • 2712-83-6
    • Butanamide, 2,2,3,3,4,4,4-heptafluoro-N-(2-hydroxy-4-nitrophenyl)-
    • SCHEMBL9680670
    • N-(2-Hydroxy-4-nitrophenyl)perfluorobutyramide
    • DTXSID3062601
    • Inchi: 1S/C10H5F7N2O4/c11-8(12,9(13,14)10(15,16)17)7(21)18-5-2-1-4(19(22)23)3-6(5)20/h1-3,20H,(H,18,21)
    • InChI Key: QKCBNLQPCASALS-UHFFFAOYSA-N
    • SMILES: FC(C(NC1C=CC(=CC=1O)[N+](=O)[O-])=O)(C(C(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 350.01375
  • Monoisotopic Mass: 350.013754
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.2
  • XLogP3: 3

Experimental Properties

  • Density: 1.715
  • Boiling Point: 363.8°Cat760mmHg
  • Flash Point: 173.8°C
  • Refractive Index: 1.492
  • PSA: 92.47
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